2-Chloro-5-(4-t-butylphenyl)phenol, 95%

• IUPAC Name: 5-(4-tert-butylphenyl)-2-chlorophenol
• InChI: InChI=1S/C16H17ClO/c1-16(2,3)13-7-4-11(5-8-13)12-6-9-14(17)15(18)10-12/h4-10,18H,1-3H3
• InChI Key: QRLICPGMDUUSIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=CC(=C(C=C2)Cl)O
• Molecular Formula: C16H17ClO
• DSSTOX Substance ID: DTXSID40686029
• Molecular Weight: 260.76 g/mol
• CAS RN: 1262002-43-6

Description

2-Chloro-5-(4-t-butylphenyl)phenol, 95% (2C5TBP) is an organic compound belonging to the class of phenols. It is a white solid with a molecular weight of 222.6 g/mol and a melting point of 118-122 °C. 2C5TBP is a highly reactive compound and is used in various scientific and industrial applications.

Mechanism of Action

2-Chloro-5-(4-t-butylphenyl)phenol, 95% is an electrophilic reagent and its reactivity is due to its ability to form a strong bond with electron-rich molecules. It is also a strong oxidizing agent, which means it can oxidize other molecules.
Biochemical and Physiological Effects
2-Chloro-5-(4-t-butylphenyl)phenol, 95% is not known to have any significant biochemical or physiological effects. It is considered to be non-toxic and non-irritating to the skin and eyes.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Chloro-5-(4-t-butylphenyl)phenol, 95% in laboratory experiments is its high reactivity and its ability to form strong bonds with electron-rich molecules. This makes it an ideal reagent for synthesizing a variety of compounds. However, its high reactivity can also be a disadvantage, as it can cause unwanted side reactions.

Future Directions

Future research on 2-Chloro-5-(4-t-butylphenyl)phenol, 95% could focus on its use as a catalyst in various organic reactions. It could also be studied for its potential use in the synthesis of polymers, pharmaceuticals, and dyes. Additionally, further research could be done on its biochemical and physiological effects, as well as its potential toxicity. Finally, research could be done on the development of new methods for synthesizing 2-Chloro-5-(4-t-butylphenyl)phenol, 95%.

Synthesis Methods

2-Chloro-5-(4-t-butylphenyl)phenol, 95% can be synthesized from 4-t-butylphenol and chlorine gas. The reaction is carried out in a sealed reactor at a temperature of 140 °C and a pressure of 1.5 bar. The reaction proceeds according to the following equation:
4-t-butylphenol + Cl2 → 2-chloro-5-(4-t-butylphenyl)phenol

Scientific Research Applications

2-Chloro-5-(4-t-butylphenyl)phenol, 95% is widely used in scientific research due to its high reactivity. It is used in the synthesis of various compounds, including polymers, pharmaceuticals, and dyes. It is also used as a catalyst in organic reactions.